Cas no 2094965-77-0 (6-{[2-(Cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile)

• Product Name: 6-{[2-(Cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile
• CAS No: 2094965-77-0
• MF: C₁₆H₁₆N₄OS
• MW: 312.389441490173
• CID: 6245991
• PubChem ID: 137216193
• Update Time: 2025-11-01

6-{[2-(Cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z2752916663
• 6-[(Z)-(2-Cyclohexylimino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]pyridine-2-carbonitrile
• EN300-26615948
• 6-{[2-(cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile
• 2094965-77-0
• 6-{[2-(Cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile

• Inchi： 1S/C16H16N4OS/c17-10-13-8-4-7-12(18-13)9-14-15(21)20-16(22-14)19-11-5-2-1-3-6-11/h4,7-9,11H,1-3,5-6H2,(H,19,20,21)/b14-9-
• InChI Key： RFFLUHXORYMDSZ-ZROIWOOFSA-N
• SMILES： S1/C(=C\C2C=CC=C(C#N)N=2)/C(N/C/1=N\C1CCCCC1)=O

Computed Properties

• Exact Mass: 312.10448232g/mol
• Monoisotopic Mass: 312.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Additional information on 6-{[2-(Cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile

Comprehensive Analysis of 6-{[2-(Cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile (CAS No. 2094965-77-0)

The compound 6-{[2-(Cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile (CAS No. 2094965-77-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule stands out as a promising candidate for researchers exploring kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics. Its complex structure, featuring a thiazole core and pyridine-carbonitrile moiety, offers diverse reactivity and binding capabilities, making it a subject of intense study.

One of the key reasons for the growing interest in CAS No. 2094965-77-0 is its potential role in addressing drug resistance, a major challenge in modern medicine. Researchers are investigating whether this compound can overcome resistance mechanisms in diseases like cancer and bacterial infections. Additionally, its cyclohexylamino group enhances lipophilicity, which could improve cellular uptake and bioavailability—a critical factor in drug development. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

From a synthetic chemistry perspective, the preparation of 6-{[2-(Cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile involves multi-step reactions, including Knoevenagel condensation and heterocyclization. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis. Recent publications have highlighted the use of catalytic systems to optimize yield and reduce waste, addressing environmental concerns in chemical manufacturing.

The compound’s spectroscopic characterization (e.g., NMR, IR, and mass spectrometry) reveals distinct features that facilitate its identification and purity assessment. Such analytical data is crucial for quality control in industrial and research settings. Furthermore, computational studies, including molecular docking and QSAR modeling, suggest potential interactions with biological targets like protein kinases and G-protein-coupled receptors, opening avenues for virtual screening and AI-driven drug design.

In material science, the π-conjugated system of this compound has sparked interest for applications in organic electronics and photovoltaic devices. Its ability to form stable complexes with metals could also be exploited in catalysis and sensor development. These interdisciplinary applications make CAS No. 2094965-77-0 a versatile subject for innovation.

As the scientific community continues to explore 6-{[2-(Cyclohexylamino)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]methyl}pyridine-2-carbonitrile, questions about its toxicity profile, metabolic stability, and scalable synthesis remain areas of active investigation. Addressing these challenges will determine its viability in commercial and therapeutic applications, positioning it as a compound of enduring relevance in chemical research.